Cas no 101952-65-2 (3-Pyridinecarboxylicacid, 3-hydroxypropyl ester)

• Product Name: 3-Pyridinecarboxylicacid, 3-hydroxypropyl ester
• CAS No: 101952-65-2
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD00870065
• CID: 193800
• PubChem ID: 59176
• Update Time: 2025-04-19

3-Pyridinecarboxylicacid, 3-hydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 3-hydroxypropyl ester
• 3-hydroxypropyl pyridine-3-carboxylate
• 3-HYDROXYPROPYLNICOTINATE
• NICOTINIC ACID,3-HYDROXYPROPYL ESTER
• AKOS006273162
• 3-Pyridinecarboxylic acid, 3-hydroxypropyl ester
• 101952-65-2
• SCHEMBL7285060
• NICOTINIC ACID, 3-HYDROXYPROPYL ESTER
• F86971
• BRN 0143338
• 3-Hydroxypropyl nicotinate
• DTXSID40144417

• MDL： MFCD00870065
• Inchi： 1S/C9H11NO3/c11-5-2-6-13-9(12)8-3-1-4-10-7-8/h1,3-4,7,11H,2,5-6H2
• InChI Key： OVVPXBCSMMGCTP-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC=CC=1)=O)CCCO

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.073893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.4

Experimental Properties

• Density: 1.199
• Boiling Point: 325.3°Cat760mmHg
• Flash Point: 150.5°C
• Refractive Index: 1.533
• PSA: 59.42000
• LogP: 0.62080